Cas no 1744-65-6 (6α,9-Difluoro-11β,17-dihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione)

6α,9-Difluoro-11β,17-dihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione structure
1744-65-6 structure
Product Name:6α,9-Difluoro-11β,17-dihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione
CAS No:1744-65-6
MF:C22H28F2O4
MW:394.4521
CID:5091628
Update Time:2022-08-30

6α,9-Difluoro-11β,17-dihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,17-dihydroxy-16-methyl-, (6α,11β,16α)-
    • (6S,9R,10S,11S,13S,16R,17R)-17-acetyl-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,9,10,11,
    • 6α,9-Difluoro-11β,17-dihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione
    • Inchi: 1S/C22H28F2O4/c1-11-7-14-15-9-17(23)16-8-13(26)5-6-19(16,3)21(15,24)18(27)10-20(14,4)22(11,28)12(2)25/h5-6,8,11,14-15,17-18,27-28H,7,9-10H2,1-4H3/t11-,14?,15?,17+,18+,19+,20+,21+,22+/m1/s1
    • InChI Key: TUDAXQKYSCXPKR-KYFQBKCUSA-N
    • SMILES: F[C@@]12[C@]3(C=CC(C=C3[C@H](CC1C1C[C@@H](C)[C@](C(C)=O)([C@@]1(C)C[C@@H]2O)O)F)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 821
  • XLogP3: 2
  • Topological Polar Surface Area: 74.6
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